Cas no 127000-90-2 (1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole)

• Product Name: 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole
• CAS No: 127000-90-2
• MF: C₁₂H₁₁F₂N₃O
• MW: 251.232049226761
• MDL: MFCD09833867
• CID: 1224887
• PubChem ID: 10131191
• Update Time: 2025-06-23

1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(((2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiran-2-yl) methyl)-1H-1,2,4-triazole
• 1-{[(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiran-2-yl]methyl}-1H-1,2,4-triazole
• (2R,3S)-2-(2,4-Difluorophenyl)-3-methyl-[(1H-1,2,4-triazol-1-yl)methyl]oxirane
• (2R,3S)-2-(2,4-Difluorophenyl)-3-methyl-2-[(1H-1,2,4-triazole-1-yl)methyl]oxirane
• 1,1-(((2R, 3S)-2-(2,4-difluorophenyl)-3-Methyloxiran-2-yl) Methyl)-1H-1,2,4-triazole
• (2R,3S)-2-(
• 1. 1-(((2R, 3S)-2-(2,4-difluorophe
• 1H-1,2,4-Triazole, 1-[[2-(2,4-difluorophenyl)-3-methyloxiranyl]methyl]-, (2R-cis)-
• 1. 1-(((2R, 3S)-2-(2,4-difluorophenyl)-3-Methyloxiran-2-yl) Methyl)-1H-1,2,4-triazole
• Ravuconazole int-1 1-(((2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiran-2-yl)methyl)-1H-1,2,4-triazole
• 1-(((2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiran-2-yl)methyl)-1H-1,2,4-triazole
• QANJLSHZDUOBBP-QPUJVOFHSA-N
• 1-[[(2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiran-2-yl]methyl]-1,2,4-triazole
• SCHEMBL300482
• D72495
• 124627-86-7
• 1-((2-(2,4-Difluorophenyl)-3-methyloxiran-2-yl)methyl)-1H-1,2,4-triazole, (2R-cis)-
• (2R,3S)-2-(2,4-Difluorophenyl)-3-methyl-2-(1H-1,2,4-triazol-1-ylmethyl)oxirane
• (2 R,3 S)-2-(2,4-difluorophenyl)-3-methyl-2-[(1 H-1,2,4-triazol-1-yl)methyl]oxirane
• (2R,3S)-2-(2,4-difluorophenyl)-3-methyl-2-[(1H-1,2,4-triazol-1-yl)methyl]oxirane
• 1H-1,2,4-Triazole, 1-[[(2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiranyl]methyl]-
• (2R,3S)-2-(2,4-Difluorophenyl)-3-methyl-[(1H-1,2,4-triazol-1-yl)methyl]oxirane ; (2R,3S)-2-(2,4-Difluorophenyl)-3-methyl-2-(1H-1,2,4-triazol-1-yl)methyloxirane
• (2R,3S)-2-(2,4-Difluorophenyl)-3-methyl-2-(1H-1,2,4-triazol-1-yl)methyloxirane
• 1H-1,2,4-Triazole, 1-(((2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiranyl)methyl)-
• 127000-90-2
• (2R, 3S)-2-(2,4-difluorophenyl)-3-methyl-2-[(1H-1,2,4-triazol-1-yl)methyl]oxirane
• 1-{[(2R,3S)-2-(2,4-DIFLUOROPHENYL)-3-METHYLOXIRAN-2-YL]METHYL}-1,2,4-TRIAZOLE
• 1-(((2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiran-2-yl)methyl)-1H-1,2,4-triazol
• 1-{[(2R,3S)-2-(2,4-DIFLUOROPHENYL)-3-METHYLOXIRAN-2-YL]METHYL-1H-1,2,4-TRIAZOLE
• 1(c)\\{[(2R,3S)(c)\\2(c)\\(2,4(c)\\difluorophenyl)(c)\\3(c)\\methyloxiran(c)\\2(c)\\yl]methyl}(c)\\1H(c)\\1,2,4(c)\\triazole
• 1-(((2R,3S)-2-(2,4-difluorophenyl)-3-methyl oxiran-2-yl)methyl)-1H-1,2,4-triazol
• DB-111179
• rel-1-(((2R,3S)-2-(2,4-DIFLUOROPHENYL)-3-METHYLOXIRAN-2-YL)METHYL)-1H-1,2,4-TRIAZOLE
• MFCD09833867
• 1-[(2R,3S)-2-(2,4-DIFLUORO-PHENYL)-3-METHYL-OXIRANYLMETHYL]-1H-[1,2,4]TRIAZOLE
• 1-[[(2R,3S)-2-(2,4-difluorophenyl)-3-Methyloxiranyl]Methyl]-1H-1,2,4-Triazole
• AS-30125
• A854826
• (2R,3S)-2-(2,4Difluorophenyl)-3-methyl-2-(1H-1,2,4-triazol-1-ylmethyl)oxirane
• (2R,3S)-2-(2,4-difluorophenyl)-3-methyl-2-[(1H-1,2,4-triazol1-yl)methyl]oxirane
• 132563-77-0
• 1H-1,2,4-Triazole, 1-((2-(2,4-difluorophenyl)-3-methyloxiranyl)methyl)-, (2R-cis)-
• UNII-D1JO8189W7
• AKOS016023711
• CS-0012900
• (2R,3S)-2-(2,4-difluorophenyl)-3-methyl-2-[(1 H-1,2,4-triazol-1-yl)methyl]oxirane
• D1JO8189W7
• 1-(((2r,3s)-2-(2,4-difluorophenyl)-3-methyloxiranyl)methyl)-1h-1,2,4-triazole
• 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole

• MDL： MFCD09833867
• Inchi： 1S/C12H11F2N3O/c1-8-12(18-8,5-17-7-15-6-16-17)10-3-2-9(13)4-11(10)14/h2-4,6-8H,5H2,1H3/t8-,12+/m0/s1
• InChI Key： QANJLSHZDUOBBP-QPUJVOFHSA-N
• SMILES： FC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)[C@H](C)O1)F

Computed Properties

• Exact Mass: 251.08713
• Monoisotopic Mass: 251.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 43.24

Additional information on 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole

Professional Introduction to Compound with CAS No. 127000-90-2 and Product Name: 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole

The compound identified by the CAS number 127000-90-2 and the product name 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the oxiranylmethyl and triazole moieties, contributes to its distinctive chemical properties and reactivity, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of chiral molecules in pharmaceuticals, emphasizing their role in modulating biological activity and improving therapeutic efficacy. The stereochemistry of 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole is particularly noteworthy, as the presence of the (2R,3S) configuration suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is crucial for ensuring optimal pharmacokinetic and pharmacodynamic profiles.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. In the context of this compound, the integration of the oxiranylmethyl group introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of more complex derivatives. These derivatives may exhibit enhanced biological activity or novel mechanisms of action, making them valuable for addressing unmet medical needs.

Advances in computational chemistry have facilitated a deeper understanding of the molecular interactions involving this compound. Molecular modeling studies suggest that the (2R,3S)-configuration optimizes binding to specific enzymes or receptors, potentially leading to improved therapeutic outcomes. Additionally, the fluorine atoms at the 2 and 4 positions of the phenyl ring contribute to lipophilicity and metabolic stability, key factors in drug design. These features align with current trends in developing next-generation pharmaceuticals that combine potency with reduced toxicity.

In vitro studies have begun to elucidate the biological profile of 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole, revealing promising activities in several disease models. Notably, preliminary data indicate potential efficacy against inflammatory pathways and cancer cell proliferation. The ability of this compound to modulate key signaling cascades underscores its therapeutic relevance. Further investigation into its mechanism of action will be essential for optimizing its clinical application.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The multi-step synthesis involves strategic functional group transformations and stereocontrol techniques that highlight the sophistication of modern synthetic strategies. Such methodologies are critical for producing complex molecules with high enantiomeric purity, ensuring that their biological activity is not compromised by impurities.

As research continues to evolve, the integration of interdisciplinary approaches will be key to unlocking the full potential of this compound. Collaborative efforts between chemists, biologists, and pharmacologists will facilitate rapid translation from laboratory discoveries to clinical applications. The unique structural features of 1-(2R,3S)-2-(2,4-Difluorophenyl)-3-methyloxiranylmethyl-1H-1,2,4-triazole position it as a cornerstone in the development of innovative therapeutics for diverse therapeutic areas.

The future prospects for this compound are bright, with ongoing research aimed at expanding its chemical space through structural analogs and derivatization strategies. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers can accelerate the identification of novel derivatives with enhanced properties. This iterative approach will ensure that compounds like 127000-90-2 continue to push the boundaries of therapeutic innovation.

In conclusion,1-(2R，3S)-2-(２，４-Difluorophenyl)-３-methyloxiranylmethyl-１H-１，２，４-triazole exemplifies how structural complexity and stereochemical precision can lead to compounds with significant therapeutic potential。 Its unique combination of functional groups， coupled with promising preliminary biological data， makes it a compelling target for further investigation。 As our understanding of molecular interactions deepens， compounds like this will play an increasingly vital role in shaping the future of medicine。